1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea

• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol
• IUPAC Name: 1-benzyl-3-[2-(furan-2-yl)ethenyl]urea
• InChI: InChI=1S/C14H14N2O2/c17-14(15-9-8-13-7-4-10-18-13)16-11-12-5-2-1-3-6-12/h1-10H,11H2,(H2,15,16,17)
• InChI Key: NZZQKSWQEZCYLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)NC=CC2=CC=CO2

Description

1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea is a urea derivative featuring a benzyl group and a furan-containing ethenyl substituent. The compound’s synthesis likely involves Wittig reactions or coupling strategies similar to those used for related ethenyl furan derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea typically involves the reaction of benzyl isocyanate with 2-furyl ethylamine under controlled conditions . The reaction is carried out in an organic solvent such as dichloromethane or toluene, and the mixture is stirred at room temperature for several hours. The product is then purified using column chromatography to obtain the desired compound in high purity .

Industrial Production Methods

While specific industrial production methods for 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using larger reaction vessels, and employing industrial purification techniques such as recrystallization and distillation .

Chemical Reactions Analysis

Types of Reactions

1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzylic position, using reagents such as sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at elevated temperatures.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in dimethyl sulfoxide.

Major Products Formed

Oxidation: Oxidized derivatives of the furan ring and the benzylic position.

Reduction: Reduced forms of the furan ring and the benzylic position.

Substitution: Substituted derivatives at the benzylic position.

Scientific Research Applications

Scientific Research Applications

1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea has several notable applications:

Medicinal Chemistry

• Anticancer Activity : The compound has shown potential in inhibiting cancer cell proliferation. Research indicates that modifications to the furan and benzyl groups can enhance cytotoxicity against various cancer cell lines.

Enzyme Inhibition

• Tyrosinase Inhibition : Similar compounds have demonstrated the ability to inhibit tyrosinase, an enzyme involved in melanin production. This inhibition can be beneficial for treating hyperpigmentation disorders.

Antimicrobial Properties

• The structural features of 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea suggest it may exhibit antimicrobial activity against various bacterial strains, making it a candidate for further investigation in infectious disease treatment.

Organic Synthesis

• The compound serves as a versatile building block in organic synthesis, allowing for the creation of more complex molecules with potential therapeutic applications.

The following table summarizes key findings related to the biological activity of 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea and structurally similar compounds:

Compound	Target	Activity (IC50/μM)	Mechanism
1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea	Tyrosinase	0.0433	Enzyme inhibition
Compound A	Cancer cells (A431)	< 5	Cytotoxicity
Compound B	Bacterial strains	MIC < 20	Antibacterial

Case Study 1: Anticancer Efficacy

A study investigated the anticancer properties of 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea against A431 cells, revealing significant cytotoxicity. The research highlighted that specific modifications on the furan ring enhanced the compound's efficacy, suggesting a structure-activity relationship that warrants further exploration.

Case Study 2: Enzyme Inhibition

Research focused on the enzyme inhibition properties of furan derivatives indicated that 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea could effectively inhibit tyrosinase activity. Molecular docking studies confirmed strong binding affinity, emphasizing the importance of structural modifications in enhancing inhibitory potency.

Mechanism of Action

The mechanism of action of 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity . This interaction can lead to various biological responses, such as inhibition of microbial growth or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural and functional differences between 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea and related compounds:

Compound Name	Molecular Formula	Molecular Weight	Key Structural Features	Reported Biological Activity	References
1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea	C₁₄H₁₃N₂O₂*	253.27*	Ethenyl-linked furan, benzyl urea	Hypothesized: Antifungal/anticancer
1-Benzyl-3-(4-methoxybenzyl)urea (BMU)	C₁₆H₁₈N₂O₂	278.33	Methoxybenzyl substituent	Soluble epoxide hydrolase inhibition
1-[1-(1-Benzothiophen-2-yl)ethyl]urea	C₁₁H₁₂N₂OS	220.29	Benzothiophene substituent	Unspecified (benzothiophenes: CNS/anti-inflammatory)
1-(4-(Benzofuran-2-yl)thiazol-2-yl)-3-(3-methoxyphenyl)urea	C₁₉H₁₅N₃O₃S	373.41	Benzofuran-thiazole hybrid, methoxyphenyl	Potential anticancer/antimicrobial
Thiazolyl hydrazone derivatives (e.g., )	Varies	~400–450	Thiazole, hydrazone, nitro/furan groups	Anticandidal (MIC = 250 µg/mL), anticancer (IC₅₀ = 125 µg/mL)

*Hypothetical formula based on structural analysis.

Key Structural Differences and Implications

Furan vs. Benzothiophene/Benzofuran: The furan ring in 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea may confer distinct electronic properties compared to benzothiophene or benzofuran derivatives.

Urea Core vs. Hydrazone/Thiazole :

• Urea derivatives like BMU and the target compound exhibit hydrogen-bonding capacity, which is critical for enzyme inhibition (e.g., soluble epoxide hydrolase) . In contrast, thiazolyl hydrazones () rely on thiazole’s aromaticity and hydrazone’s metal-chelating properties for antifungal activity .

Substituent Effects :

• The ethenyl group in the target compound may enhance conformational flexibility compared to rigid morpholine-containing analogs (e.g., 1-benzyl-3-[2-(furan-2-yl)-2-(morpholin-4-yl)ethyl]urea, CAS 1208519-52-1) . Flexibility could influence binding to biological targets but may reduce selectivity.

Biological Activity

1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial and anticancer properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The structure of 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea features a benzyl group, a furan ring, and a urea moiety. These components contribute to its reactivity and interaction with biological targets. The furan ring is known for its ability to participate in π-π interactions, while the urea group can form hydrogen bonds with various biomolecules.

Antimicrobial Activity

Research indicates that 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea exhibits notable antimicrobial properties . In vitro studies have demonstrated its effectiveness against a range of bacterial strains and fungi:

Microorganism	Minimum Inhibitory Concentration (MIC)
Escherichia coli	0.0195 mg/mL
Bacillus mycoides	0.0048 mg/mL
Candida albicans	0.0048 mg/mL
Staphylococcus aureus	5.64 to 77.38 µM
Pseudomonas aeruginosa	13.40 to 137.43 µM

These findings suggest that the compound can inhibit the growth of both Gram-positive and Gram-negative bacteria as well as certain fungal strains, which is critical in the context of rising antibiotic resistance .

Anticancer Activity

The anticancer potential of 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea has also been explored. Studies have shown that it can induce apoptosis in cancer cells through various mechanisms:

• Cell Cycle Arrest : The compound has been observed to cause cell cycle arrest at the G2/M phase, inhibiting proliferation.
• Apoptotic Pathways : It activates caspases and alters the expression of Bcl-2 family proteins, promoting apoptosis in tumor cells.
• Inhibition of Metastasis : The compound may inhibit key signaling pathways involved in cancer metastasis, including those related to matrix metalloproteinases (MMPs).

The biological activity of 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea is primarily attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : It may inhibit enzymes critical for microbial survival or cancer cell metabolism.
• Receptor Modulation : The compound can interact with receptors involved in cell signaling pathways, altering their activity and leading to physiological changes.

These interactions are facilitated by the structural features of the compound, enabling it to engage in specific binding with target proteins .

Case Studies and Research Findings

Numerous studies have been conducted to evaluate the biological activity of similar compounds, providing insights into structure-activity relationships (SAR):

• A study on derivatives of urea revealed that modifications on the benzyl group significantly influenced antimicrobial potency .
• Another investigation highlighted that compounds containing furan rings exhibited enhanced anticancer activity compared to their non-furan counterparts .
• Comparative analyses indicated that substitutions on the furan ring could modulate both antimicrobial and anticancer activities, suggesting a need for further exploration into structural variations .

Q & A

Basic Questions

Q. What are the optimal synthetic routes for 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea, and how can purity be maximized?

• Methodology : The synthesis can utilize Heck coupling or Wittig reactions to form the ethenyl bridge between the benzylurea and furan moieties. Catalytic methods, such as silica-supported cobalt nanoparticles, may enhance yield and reduce side products . Purification via column chromatography (e.g., silica gel, eluent: ethyl acetate/hexane) followed by recrystallization from ethanol can improve purity. Reaction conditions (temperature, solvent polarity) should be optimized using Design of Experiments (DoE) frameworks.

Q. Which spectroscopic and crystallographic techniques are critical for structural validation of this compound?

• Methodology :

• NMR : $^1$H and $^13$C NMR to confirm substituent connectivity and stereochemistry.
• X-ray crystallography : Single-crystal analysis (e.g., using Mo-Kα radiation) resolves bond angles and packing interactions, as demonstrated for analogous urea derivatives .
• Mass spectrometry : High-resolution ESI-MS to verify molecular weight and fragmentation patterns.

Q. How should researchers design experiments to evaluate the antioxidant activity of this compound?

• Methodology :

• In vitro assays : DPPH radical scavenging, FRAP, or ORAC assays to quantify antioxidant capacity.
• Cell-based models : Use oxidative stress-induced cell lines (e.g., HepG2) with ROS detection via fluorescence probes (e.g., DCFH-DA). Controls should include ascorbic acid or Trolox as benchmarks .

Q. What common impurities arise during synthesis, and how can they be addressed?

• Methodology : Byproducts may include unreacted starting materials or cross-coupled isomers. Techniques:

• HPLC-DAD/MS : Identify impurities via retention time and mass spectra.
• Optimized workup : Acid-base extraction to remove unreacted amines or furan derivatives.

Advanced Research Questions

Q. How can density functional theory (DFT) predict the electronic structure and reactivity of 1-Benzyl-3-[2-(furan-2-yl)ethenyl]urea?

• Methodology :

• Functional selection : Hybrid functionals (e.g., B3LYP) with 6-311++G(d,p) basis sets to calculate frontier molecular orbitals (HOMO/LUMO) and electrostatic potential surfaces.
• Thermochemical accuracy : Validate against experimental IR or UV-Vis data .
• Reactivity insights : Simulate nucleophilic/electrophilic sites for derivatization or biological interactions.

Q. What strategies resolve contradictions in biological activity data across different assays?

• Methodology :

• Dose-response normalization : Compare IC$_{50}$ values across assays (e.g., antimicrobial vs. cytotoxicity).
• Assay-specific controls : Account for solvent interference (e.g., DMSO) or redox-active impurities.
• Meta-analysis : Use tools like PRISMA to evaluate reproducibility in published datasets .

Q. How does the furan ethenyl group influence biological target interactions, and what modeling approaches are suitable?

• Methodology :

• Molecular docking : AutoDock Vina or Schrödinger Suite to predict binding affinities with targets (e.g., enzymes or receptors).
• MD simulations : GROMACS for 100-ns trajectories to assess conformational stability in binding pockets.
• Pharmacophore mapping : Identify critical hydrogen-bonding and π-π stacking interactions .

Q. What in silico methods predict pharmacokinetic properties, and how do they align with experimental data?

• Methodology :

• ADMET prediction : SwissADME or pkCSM to estimate logP, bioavailability, and CYP450 interactions.
• Validation : Compare predictions with in vivo PK studies (e.g., plasma half-life in rodent models) .